Cas no 1443347-05-4 ([2,6-dimethyl-4-(2-methylpropoxy)phenyl]methanol)

• Product Name: [2,6-dimethyl-4-(2-methylpropoxy)phenyl]methanol
• CAS No: 1443347-05-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD22372922
• CID: 5160653
• Update Time: 2026-03-04

[2,6-dimethyl-4-(2-methylpropoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2,6-dimethyl-4-(2-methylpropoxy)phenyl]methanol

• MDL： MFCD22372922
• Inchi： 1S/C13H20O2/c1-9(2)8-15-12-5-10(3)13(7-14)11(4)6-12/h5-6,9,14H,7-8H2,1-4H3
• InChI Key： GZCWRMHELIKXHG-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(OCC(C)C)C=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on [2,6-dimethyl-4-(2-methylpropoxy)phenyl]methanol

Introduction to CAS No. 1443347-05-4: [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol

The compound CAS No. 1443347-05-4, commonly referred to as [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol, is a highly specialized organic compound with significant applications in various industries. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This article provides an in-depth analysis of its structure, synthesis, applications, and the latest research findings.

Chemical Structure and Properties: The molecular structure of [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol consists of a phenolic ring substituted with two methyl groups at the 2 and 6 positions and a 2-methylpropoxy group at the 4 position. The methanol group attached to the phenolic ring adds to its functional versatility. This compound exhibits a melting point of approximately 50°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions.

Synthesis and Manufacturing: The synthesis of [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have improved the efficiency of this synthesis, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound using biodegradable catalysts and renewable feedstocks.

Applications in Pharmaceuticals: One of the most promising applications of [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol is in the pharmaceutical industry. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. A recent clinical trial highlighted its effectiveness in reducing oxidative stress in cellular models, suggesting its potential use in treating chronic diseases such as Alzheimer's and Parkinson's.

Role in Agrochemicals: In the agrochemical sector, [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol has been explored as a biopesticide due to its ability to disrupt insect hormone pathways. Field trials conducted in 2023 demonstrated its efficacy in controlling agricultural pests without adverse effects on non-target species or the environment. This has positioned it as a sustainable alternative to conventional pesticides.

Specialty Chemicals and Industrial Uses: Beyond pharmaceuticals and agrochemicals, this compound finds application in specialty chemicals such as perfumes and flavor enhancers. Its pleasant aroma makes it ideal for use in personal care products. Recent innovations have also explored its use as a precursor for advanced materials like polymers and composites.

Environmental Impact and Safety: As concerns about environmental sustainability grow, researchers are increasingly focusing on the eco-friendly aspects of [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol. Studies indicate that it biodegrades efficiently under aerobic conditions, posing minimal risk to aquatic ecosystems. Regulatory agencies have also recognized its safety profile for human use under controlled conditions.

Future Prospects: Looking ahead, [2,6-Dimethyl-4-(2-Methylpropoxy)Phenyl]Methanol holds immense potential for further exploration across diverse industries. Ongoing research aims to uncover new therapeutic targets for its application in oncology and immunology. Additionally, advancements in nanotechnology may pave the way for novel uses of this compound in drug delivery systems.

In conclusion, CAS No. 1443347-05-4 represents a versatile compound with wide-ranging applications across multiple sectors. Its unique chemical properties combined with recent research breakthroughs underscore its importance as a valuable resource for scientific innovation.